1-[3-(allyloxy)benzoyl]-4-piperidinecarboxamide

• IUPAC Name: 1-(3-prop-2-enoxybenzoyl)piperidine-4-carboxamide
• InChI: InChI=1S/C16H20N2O3/c1-2-10-21-14-5-3-4-13(11-14)16(20)18-8-6-12(7-9-18)15(17)19/h2-5,11-12H,1,6-10H2,(H2,17,19)
• InChI Key: MSTUGFOSMLTCQC-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=CC=CC(=C1)C(=O)N2CCC(CC2)C(=O)N
• Molecular Formula: C16H20N2O3
• Molecular Weight: 288.34 g/mol

Description

1-[3-(allyloxy)benzoyl]-4-piperidinecarboxamide is a chemical compound that has been used in scientific research for its potential therapeutic properties. This compound has been synthesized using different methods and has shown promising results in various scientific studies.

Mechanism of Action

The exact mechanism of action of 1-[3-(allyloxy)benzoyl]-4-piperidinecarboxamide is not fully understood. However, it is believed to act on certain receptors in the brain and nervous system, which are involved in the regulation of various physiological processes such as pain perception, mood, and appetite.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to reduce pain perception in animal models, which suggests its potential use as a pain reliever. It has also been shown to have anxiolytic and antidepressant effects, which suggest its potential use as a treatment for anxiety and depression.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[3-(allyloxy)benzoyl]-4-piperidinecarboxamide in lab experiments is its potential therapeutic properties. It has shown promising results in various studies, which suggest its potential use in the development of new drugs. However, one of the main limitations of using this compound is its limited availability. It can be difficult and expensive to synthesize, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 1-[3-(allyloxy)benzoyl]-4-piperidinecarboxamide. One of the most promising areas of research is in the development of new drugs for the treatment of pain and mood disorders. It is also possible that this compound could be used in the development of new cancer treatments. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.
Conclusion:
In conclusion, this compound is a chemical compound that has shown promising results in various scientific studies. It has potential therapeutic properties and has been used in the study of various physiological processes. However, further research is needed to fully understand its mechanism of action and potential side effects.

Scientific Research Applications

1-[3-(allyloxy)benzoyl]-4-piperidinecarboxamide has been used in various scientific studies for its potential therapeutic properties. One of the most common applications of this compound is in the field of neuroscience, where it has been used to study the function of certain neurotransmitter receptors. It has also been used in cancer research to study the effects of certain compounds on tumor growth and cell proliferation.